Cas no 2034581-34-3 (3-{[1-(5-chlorothiophene-2-carbonyl)pyrrolidin-3-yl]oxy}-6-methylpyridazine)

• Product Name: 3-{[1-(5-chlorothiophene-2-carbonyl)pyrrolidin-3-yl]oxy}-6-methylpyridazine
• CAS No: 2034581-34-3
• MF: C₁₄H₁₄ClN₃O₂S
• MW: 323.797860622406
• CID: 5353717
• Update Time: 2025-11-01

3-{[1-(5-chlorothiophene-2-carbonyl)pyrrolidin-3-yl]oxy}-6-methylpyridazine Chemical and Physical Properties

Names and Identifiers

• (5-chlorothiophen-2-yl)(3-((6-methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)methanone
• (5-chlorothiophen-2-yl)-[3-(6-methylpyridazin-3-yl)oxypyrrolidin-1-yl]methanone
• 3-{[1-(5-chlorothiophene-2-carbonyl)pyrrolidin-3-yl]oxy}-6-methylpyridazine

• Inchi： 1S/C14H14ClN3O2S/c1-9-2-5-13(17-16-9)20-10-6-7-18(8-10)14(19)11-3-4-12(15)21-11/h2-5,10H,6-8H2,1H3
• InChI Key： PYABXGHCEAIYEX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(N2CCC(C2)OC2=CC=C(C)N=N2)=O)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 387
• XLogP3: 2.9
• Topological Polar Surface Area: 83.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 3-{[1-(5-chlorothiophene-2-carbonyl)pyrrolidin-3-yl]oxy}-6-methylpyridazine

Comprehensive Analysis of 3-{[1-(5-chlorothiophene-2-carbonyl)pyrrolidin-3-yl]oxy}-6-methylpyridazine (CAS No. 2034581-34-3)

In the realm of pharmaceutical and agrochemical research, 3-{[1-(5-chlorothiophene-2-carbonyl)pyrrolidin-3-yl]oxy}-6-methylpyridazine (CAS No. 2034581-34-3) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique thiophene and pyridazine moieties, is being extensively studied for its potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its structural complexity, which offers a versatile scaffold for designing novel bioactive molecules.

The compound's 5-chlorothiophene-2-carbonyl group is a critical feature, as thiophene derivatives are known for their diverse pharmacological properties, including anti-inflammatory and antimicrobial activities. Meanwhile, the pyrrolidin-3-yloxy linker enhances the molecule's stability and bioavailability, making it a promising candidate for further development. The presence of a 6-methylpyridazine moiety further broadens its potential utility, as pyridazine derivatives are often associated with CNS-targeting and enzyme-inhibiting effects.

Recent trends in AI-driven drug discovery have amplified interest in compounds like 2034581-34-3. Computational models predict high binding affinity for certain biological targets, aligning with the growing demand for precision medicine solutions. Additionally, the agrochemical industry is exploring its pesticidal properties, driven by the need for sustainable crop protection agents amid climate change challenges.

Synthetic routes to 3-{[1-(5-chlorothiophene-2-carbonyl)pyrrolidin-3-yl]oxy}-6-methylpyridazine typically involve multi-step organic transformations, including amide coupling and etherification reactions. Advanced purification techniques like preparative HPLC are often employed to achieve high purity (>98%), a crucial factor for both research and potential commercial applications. Analytical characterization via NMR, LC-MS, and X-ray crystallography confirms its structural integrity.

From a patent landscape perspective, derivatives of this compound have been claimed in several intellectual property filings related to kinase inhibition and G-protein-coupled receptor (GPCR) modulation. This aligns with current pharmaceutical industry priorities, where these target classes represent over 30% of all drug development pipelines. The compound's drug-likeness parameters, calculated using Lipinski's Rule of Five, suggest favorable oral bioavailability, further enhancing its commercial viability.

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling of CAS 2034581-34-3 indicates moderate biodegradability and low bioaccumulation potential, important considerations for green chemistry initiatives. These properties are increasingly scrutinized in light of REACH regulations and growing consumer demand for eco-friendly chemicals.

The global market for specialized heterocyclic compounds like 3-{[1-(5-chlorothiophene-2-carbonyl)pyrrolidin-3-yl]oxy}-6-methylpyridazine is projected to grow at a CAGR of 6.8% through 2030, driven by expanding biopharmaceutical R&D budgets and agrochemical innovation. Custom synthesis services for such molecules have seen particular growth, catering to both academic institutions and industrial researchers.

Future research directions may explore the compound's potential in photopharmacology applications, where its structural features could enable light-controlled biological activity. Additionally, its utility as a chemical probe for studying enzyme mechanisms continues to attract attention from chemical biology researchers worldwide.